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Compound of Interest

Compound Name: Triclacetamol

Cat. No.: B1615892 Get Quote

An in-depth technical guide on the discovery, history, and core data of Triclacetamol cannot be

constructed at this time due to a significant lack of available scientific literature and clinical

data.

Our comprehensive search of scientific databases, patent libraries, and clinical trial registries

has revealed that Triclacetamol is primarily classified as a research chemical and is not

intended for human or veterinary use.[1] The available information is limited to its basic

chemical properties. There is no substantive public record of its discovery, developmental

history, detailed pharmacological profile, or any preclinical or clinical trial data.

This document summarizes the limited information available on Triclacetamol and, for

contextual purposes, provides an overview of its parent compound, paracetamol

(acetaminophen), a widely studied analgesic and antipyretic.

Triclacetamol: Chemical Identity and Properties
Triclacetamol is identified as the trichloroacetyl derivative of paracetamol.[1] It belongs to the

para-aminophenol series of compounds.[1] The structural difference from paracetamol is the

substitution of the acetyl group's methyl hydrogens with chlorine atoms.

Table 1: Chemical and Physical Properties of Triclacetamol
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Property Value Source

IUPAC Name
2,2,2-trichloro-N-(4-

hydroxyphenyl)acetamide
MedKoo[1]

CAS Number 6340-87-0 MedKoo[1]

Molecular Formula C8H6Cl3NO2 MedKoo

Molecular Weight 254.49 g/mol MedKoo

Appearance Not specified -

Solubility Not specified -

Storage
Dry, dark, at 0-4°C for short

term or -20°C for long term
MedKoo

Putative Synthesis of Triclacetamol
While specific experimental protocols for the synthesis of Triclacetamol are not detailed in the

available literature, a plausible method would involve the N-acylation of p-aminophenol with a

trichloroacetylating agent. This is a standard chemical reaction for forming amides.
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Caption: Hypothetical synthesis of Triclacetamol via N-acylation.

Pharmacology: Inferences from Paracetamol
There is no specific pharmacological data available for Triclacetamol. It is described as a

weak cyclooxygenase (COX) inhibitor with potential nonsteroidal anti-inflammatory drug

(NSAID), analgesic, antipyretic, and uricosuric activity. The detailed mechanism of action,

pharmacokinetics, and pharmacodynamics of Triclacetamol have not been published.

For context, the mechanism of action of its parent compound, paracetamol, is complex and not

fully elucidated. It is thought to exert its effects through several pathways.

Mechanism of Action of Paracetamol
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Paracetamol is a weak inhibitor of both COX-1 and COX-2 enzymes in peripheral tissues,

which explains its limited anti-inflammatory effects compared to traditional NSAIDs. Its primary

analgesic and antipyretic effects are believed to be centrally mediated.

Several proposed mechanisms for paracetamol's action include:

Inhibition of a COX-3 variant: A splice variant of COX-1, termed COX-3, found predominantly

in the central nervous system, was initially proposed as a target for paracetamol, though its

clinical relevance is now debated.

Peroxidase (POX) site interaction: Paracetamol may selectively inhibit the peroxidase site of

the COX enzymes, which is distinct from the cyclooxygenase site targeted by NSAIDs.

Modulation of the endocannabinoid system: A metabolite of paracetamol, AM404, is formed

in the brain and can modulate the endocannabinoid system, contributing to its analgesic

effects.

Interaction with serotonergic pathways: Evidence suggests that paracetamol's analgesic

effect is mediated through the activation of descending serotonergic pathways in the spinal

cord.
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Caption: Proposed mechanisms of action for Paracetamol.

Conclusion
The information available on Triclacetamol is insufficient to construct a detailed technical

guide or whitepaper. It is categorized as a research chemical, and there is no evidence of its

progression through the drug development pipeline. The data presented here is a summary of

the limited publicly available information. Further research would be required to elucidate the

discovery, history, and pharmacological profile of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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